Cas no 13154-27-3 (Cycloheptanone, 2-nitro-)

Cycloheptanone, 2-nitro- structure
Cycloheptanone, 2-nitro- structure
Product name:Cycloheptanone, 2-nitro-
CAS No:13154-27-3
MF:C7H11NO3
MW:157.16714
CID:1232657
PubChem ID:11137404

Cycloheptanone, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone, 2-nitro-
    • 2-nitrocycloheptan-1-one
    • EN300-6772348
    • SCHEMBL11836541
    • 2-Nitrocycloheptanone
    • G33590
    • DTXSID50456492
    • nitrocycloheptanone
    • AKOS022715441
    • CS-0257781
    • 13154-27-3
    • Inchi: InChI=1S/C7H11NO3/c9-7-5-3-1-2-4-6(7)8(10)11/h6H,1-5H2
    • InChI Key: UHRUAPNWENGYTC-UHFFFAOYSA-N
    • SMILES: C1CCC(C(=O)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 157.07393
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21

Cycloheptanone, 2-nitro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6772348-5.0g
2-nitrocycloheptan-1-one
13154-27-3 95%
5g
$743.0 2023-05-30
Enamine
EN300-6772348-0.5g
2-nitrocycloheptan-1-one
13154-27-3 95%
0.5g
$175.0 2023-05-30
Enamine
EN300-6772348-1.0g
2-nitrocycloheptan-1-one
13154-27-3 95%
1g
$256.0 2023-05-30
Enamine
EN300-6772348-0.25g
2-nitrocycloheptan-1-one
13154-27-3 95%
0.25g
$92.0 2023-05-30
1PlusChem
1P000ZUT-2.5g
Cycloheptanone, 2-nitro-
13154-27-3 95%
2.5g
$684.00 2023-12-22
Aaron
AR001035-250mg
Cycloheptanone, 2-nitro-
13154-27-3 95%
250mg
$152.00 2025-02-13
1PlusChem
1P000ZUT-5g
Cycloheptanone, 2-nitro-
13154-27-3 95%
5g
$981.00 2023-12-22
1PlusChem
1P000ZUT-1g
Cycloheptanone, 2-nitro-
13154-27-3 95%
1g
$368.00 2023-12-22
Aaron
AR001035-50mg
Cycloheptanone, 2-nitro-
13154-27-3 95%
50mg
$83.00 2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1328451-100mg
2-Nitrocycloheptan-1-one
13154-27-3 98%
100mg
¥1425.00 2024-08-09

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